Cas no 857576-77-3 (methyl 3-(3-bromophenyl)aminopropanoate)

Methyl 3-(3-bromophenyl)aminopropanoate is a brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a 3-bromophenyl group and an ester-linked aminopropanoate moiety, offering reactivity for further functionalization. The compound is particularly useful in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, due to the presence of the bromine substituent. The ester group enhances solubility in organic solvents, facilitating purification and handling. This intermediate is valued for its versatility in constructing complex molecules, including bioactive compounds. Proper storage under inert conditions is recommended to maintain stability. Purity and consistency are critical for reliable performance in synthetic workflows.

methyl 3-(3-bromophenyl)aminopropanoate structure

857576-77-3 structure

Product Name:methyl 3-(3-bromophenyl)aminopropanoate

CAS No:857576-77-3

MF:C₁₀H₁₂BrNO₂

MW:258.111782073975

MDL:MFCD11652306

CID:1846551

PubChem ID:43365409

Update Time:2025-06-07

methyl 3-(3-bromophenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

- Methyl N-(3-bromophenyl)-β-alaninate
- AC1N71ZS
- CTK2C6515
- Oprea1_365742
- AKOS000296091
- N-(3-Bromo-phenyl)-succinamic acid
- Butanoic acid, 4-[(3-bromophenyl)amino]-4-oxo-
- N-(3-Brom-phenyl)-succinamidsaeure
- Oprea1_726706
- methyl 3-(3-bromophenyl)aminopropanoate
- DB-172029
- 857576-77-3
- CS-0302100
- SCHEMBL16793988
- Methyl 3-((3-bromophenyl)amino)propanoate
- EN300-8516884
- methyl 3-[(3-bromophenyl)amino]propanoate
- MDL： MFCD11652306
- Inchi： 1S/C10H12BrNO2/c1-14-10(13)5-6-12-9-4-2-3-8(11)7-9/h2-4,7,12H,5-6H2,1H3
- InChI Key： YOVVYJHSIKLSCQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)NCCC(=O)OC

Computed Properties

Exact Mass: 257.00514g/mol
Monoisotopic Mass: 257.00514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 38.3Å²

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Enamine	EN300-8516884-1.0g	methyl 3-[(3-bromophenyl)amino]propanoate	857576-77-3	95.0%	1.0g	$414.0	2025-02-21
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